Cas no 53871-08-2 (tert-butyl azetidine-3-carboxylate;hydrochloride)

• Product Name: tert-butyl azetidine-3-carboxylate;hydrochloride
• CAS No: 53871-08-2
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD20528798
• CID: 858798
• PubChem ID: 67346984
• Update Time: 2024-11-02

tert-butyl azetidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl azetidine-3-carboxylate HCl
• tert-Butyl azetidine-3-carboxylate hydrochloride
• JROLDIFBZMRPMP-UHFFFAOYSA-N
• SB10204
• AK503913
• tert-butyl azetidine-3-carboxylate;hydrochloride
• azetidine-3-carboxylic acid tert-butyl ester hydrochloride
• SY148538
• A50754
• A905478
• SCHEMBL2281859
• AKOS026743444
• AS-63567
• EN300-125861
• CS-0043117
• MFCD20528798
• 53871-08-2
• tert-Butylazetidine-3-carboxylatehydrochloride
• DB-246378
• SY373132

• MDL： MFCD20528798
• Inchi： 1S/C8H15NO2.ClH/c1-8(2,3)11-7(10)6-4-9-5-6;/h6,9H,4-5H2,1-3H3;1H
• InChI Key： JROLDIFBZMRPMP-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1CNC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

tert-butyl azetidine-3-carboxylate;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD587774)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids